PRPP pentasodium

• Molecular Formula: C5H13NaO14P3
• Molecular Weight: 413.06 g/mol
• InChI: InChI=1S/C5H13O14P3.Na/c6-3-2(1-16-20(8,9)10)17-5(4(3)7)18-22(14,15)19-21(11,12)13;/h2-7H,1H2,(H,14,15)(H2,8,9,10)(H2,11,12,13)
• InChIKey: CFIMWVBJOCHTCA-UHFFFAOYSA-N

PRPP Pentasodium: A Foundational Metabolite for Nucleotide Biosynthesis and Enzymology Research

Phosphoribosyl pyrophosphate (PRPP) pentasodium (CAS 108321-05-7) is the activated ribose donor essential for de novo purine and pyrimidine biosynthesis, amino acid (histidine, tryptophan) production, and cofactor (NAD, NADP) formation . It serves as the universal substrate for phosphoribosyltransferases (PRTases), making it a cornerstone for metabolic studies, enzymatic assays, and pharmaceutical development targeting nucleotide metabolism .

Substrate role Universal phosphoribosyltransferase (PRTase) substrate for nucleotide and cofactor biosynthesis studies

Assay format Pentasodium salt enables concentrated stock solutions for enzymatic and cell-free reaction systems

Why PRPP Pentasodium Cannot Be Arbitrarily Substituted in Critical Assays and Research

In-class compounds like PRPP free acid, ribose-5-phosphate, or ATP cannot be simply interchanged with PRPP pentasodium. The free acid form exhibits significantly lower aqueous solubility (~11.6 mg/mL vs. 50 mg/mL for the pentasodium salt), hindering its use in concentrated enzyme reaction mixtures [1]. Ribose-5-phosphate and ATP are precursors requiring enzymatic conversion by PRPP synthetase, introducing variability and complexity into assays [2]. Furthermore, analogs like carbocyclic PRPP (cPRPP) alter kinetic parameters, while ATP exhibits a 4-fold higher Km (2.7 mM) compared to PRPP's Km (18.4 µM) in histidine biosynthesis, demonstrating distinct substrate recognition and regulatory properties [3].

Free acid form

Lower aqueous solubility may restrict preparation of the concentrated reaction mixtures required for many biochemical assays.

Precursor metabolites

Ribose-5-phosphate and ATP need enzymatic conversion, which can introduce variability and complicate kinetic interpretation.

ATP co-substrate & analogs

Distinct substrate affinity profiles and analog-dependent kinetic shifts may alter rate-limiting steps and regulatory study outcomes.

• [1] FoodB. Showing Compound Phosphoribosyl pyrophosphate (FDB021928). View Source
• [2] Wikipedia. Phosphoribosyl pyrophosphate. View Source
• [3] Fisher, G., et al. (2018). Allosteric activation shifts the rate-limiting step in a short-form ATP phosphoribosyltransferase. Biochemistry, 57(29), 4357-4367. View Source

Quantitative Evidence for PRPP Pentasodium Differentiation

Superior Aqueous Solubility of PRPP Pentasodium vs. Free Acid for High-Concentration Assays

PRPP pentasodium salt demonstrates significantly enhanced aqueous solubility compared to its free acid counterpart. The pentasodium salt achieves a solubility of 50 mg/mL in water [1], whereas the free acid form has a reported water solubility of approximately 11.6 mg/mL (11.6 g/L) [2]. This >4-fold increase in solubility enables the preparation of more concentrated stock solutions, which is critical for enzyme assays and cell-free systems requiring high substrate concentrations.

Solubility

Head-to-head

Pentasodium: 50 mg/mL vs Free acid: 11.6 mg/mL

Higher reported solubility supports concentrated assay preparation.

>4-fold difference; aqueous solubility context.

Evidence Dimension	Aqueous Solubility
Target Compound Data	50 mg/mL (water)
Comparator Or Baseline	PRPP free acid: 11.6 mg/mL (11.6 g/L)
Quantified Difference	>4-fold higher solubility
Conditions	Solubility in water

Why This Matters

Higher solubility directly enables the preparation of more concentrated stock solutions for enzymatic assays and metabolic flux studies, reducing volume constraints and improving assay reproducibility.

• [1] Namiki-S. Phosphoribosyl pyrophosphate (pentasodium) 【別名：PRPP (pentasodium)】. View Source
• [2] FoodB. Showing Compound Phosphoribosyl pyrophosphate (FDB021928). View Source

Defined Enzymatic Kinetic Parameters for Histidine Biosynthesis Research

For the histidine biosynthesis enzyme ATP phosphoribosyltransferase (ATP-PRT), PRPP pentasodium acts as a substrate with a defined Michaelis constant (Km) of 18.4 ± 3.5 µM and a turnover number (kcat) of 2.7 ± 0.3 s⁻¹ [1]. In contrast, the co-substrate ATP exhibits a significantly higher Km of 2.7 ± 0.3 mM, a 4-fold difference that highlights the enzyme's higher affinity for PRPP. This kinetic discrimination is crucial for understanding the enzyme's regulatory mechanisms and for designing precise inhibitor studies.

Kinetics

Cross-study

PRPP Km 18.4 µM, kcat 2.7 s⁻¹ vs ATP Km 2.7 mM

Reported Km difference highlights substrate preference in histidine biosynthesis.

Lactococcus lactis ATP-PRT, steady-state kinetics.

Evidence Dimension	Enzyme Affinity (Km)
Target Compound Data	Km = 18.4 ± 3.5 µM
Comparator Or Baseline	ATP: Km = 2.7 ± 0.3 mM
Quantified Difference	4-fold higher affinity for PRPP
Conditions	Lactococcus lactis ATP phosphoribosyltransferase, steady-state kinetics

Why This Matters

Quantifying the precise kinetic parameters allows researchers to accurately model metabolic flux and to distinguish between specific and non-specific effects in enzyme assays.

• [1] Fisher, G., et al. (2018). Allosteric activation shifts the rate-limiting step in a short-form ATP phosphoribosyltransferase. Biochemistry, 57(29), 4357-4367. View Source

Stability Profile Under Standard Assay and Storage Conditions

PRPP is known to be chemically unstable, undergoing anomerization and decomposition under certain conditions. Studies show that PRPP is stable in dilute organic acids and that anomerization from α- to β-PRPP can be prevented if the compound is purified before application to chromatographic plates [1]. Furthermore, the pentasodium salt form is recommended for storage at -20°C, and solutions should be prepared fresh to avoid degradation . While direct quantitative stability comparison with the free acid is limited, the salt form is the preferred commercial and research standard due to its improved handling and reduced hygroscopicity.

Stability

Class-level

Stable in dilute organic acids; store at -20°C, prepare fresh solutions.

Stability review; handling protocols recommended for reproducibility.

Quantitative salt vs. free acid stability data limited.

Evidence Dimension	Chemical Stability
Target Compound Data	Stable in dilute organic acids; recommended storage at -20°C; solutions prepared fresh
Comparator Or Baseline	Free acid: reported to be sensitive to temperature and pH, with rapid decomposition at elevated temperatures and extreme pH
Quantified Difference	Qualitative improvement in handling
Conditions	Chromatography and storage conditions

Why This Matters

Understanding the stability profile is essential for ensuring experimental reproducibility and for establishing appropriate storage and handling protocols during procurement and use.

• [1] Neuhard, J., et al. (1979). Chromatographic methods for the determination of α- and β-5-phospho-D-ribose-α-1-pyrophosphate pools in bacteria. Analytical Biochemistry, 98(2), 264-272. View Source

Targeted Applications for PRPP Pentasodium in Research and Industrial Workflows

Enzymatic Assays for Nucleotide Metabolism and Histidine Biosynthesis

PRPP pentasodium serves as the definitive substrate for quantifying the activity of phosphoribosyltransferases (PRTases), including ATP-PRT and amidophosphoribosyltransferase, in both purified enzyme systems and cell lysates. Its high solubility and defined kinetic parameters (Km = 18.4 µM) enable precise and reproducible assays [1].

Inhibitor Screening and Drug Discovery for Nucleotide-Dependent Pathways

Given its central role in nucleotide metabolism, PRPP pentasodium is used in high-throughput screening assays to identify novel inhibitors of PRTases, a validated approach for developing antimicrobial and anticancer agents. The ability to generate concentrated substrate solutions (50 mg/mL) facilitates miniaturized assay formats [2].

Cell-Free Protein Synthesis and Metabolic Engineering

PRPP pentasodium is a critical component in cell-free systems for the production of nucleotides, NAD, and other high-value metabolites. Its ready solubility and commercial availability as a stable pentasodium salt ensure consistent performance in reconstituted metabolic pathways .

Application

Selection Property

Validation Focus

Nucleotide metabolism enzymatic assays

Pentasodium salt solubility profile

PRTase activity assay reproducibility

Nucleotide pathway inhibitor screening

Concentrated substrate for miniaturized HTS formats

Assay compatibility and signal window

Cell-free biosynthesis systems

Stable salt form, ready aqueous solubility

Consistent pathway reconstitution

• [1] Fisher, G., et al. (2018). Allosteric activation shifts the rate-limiting step in a short-form ATP phosphoribosyltransferase. Biochemistry, 57(29), 4357-4367. View Source
• [2] Namiki-S. Phosphoribosyl pyrophosphate (pentasodium) 【別名：PRPP (pentasodium)】. View Source